N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide

• Molecular Formula: C18H18ClF3N4O2S
• Molecular Weight: 446.9 g/mol
• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide
• InChI: InChI=1S/C18H18ClF3N4O2S/c19-12-7-6-10(18(20,21)22)8-13(12)23-15(27)9-14-16(28)24-17(29-14)26-25-11-4-2-1-3-5-11/h6-8,14H,1-5,9H2,(H,23,27)(H,24,26,28)
• InChI Key: MZOCYHSQZJDYIA-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC(=NNC2=NC(=O)C(S2)CC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)CC1

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide, also known as CTET, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. CTET is a thiazole-based compound that contains a chloro-trifluoromethyl-phenyl group, a hydrazine group, and an acetamide group. In

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide is not fully understood. However, studies have shown that this compound has the ability to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antifungal activity by inhibiting the growth of fungi.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that this compound can induce cell death in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the growth of fungi. This compound has also been shown to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively easy to work with and can be used in various assays. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, more research is needed to determine the optimal concentration of this compound for various assays.

Future Directions

There are several future directions for research on N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide. One area of research is to further investigate its mechanism of action. This will help to better understand how this compound works and how it can be used in the development of new drugs. Another area of research is to study the pharmacokinetics and pharmacodynamics of this compound. This will help to determine the optimal dosage and administration route for this compound in various diseases. Additionally, more research is needed to determine the potential side effects of this compound and its safety profile. Overall, this compound has shown promising results in scientific research, and further studies are needed to fully explore its potential applications.

Synthesis Methods

The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide involves a series of chemical reactions. The starting materials for the synthesis are 2-chloro-5-(trifluoromethyl)aniline and 2-cyclohexylidenehydrazinecarbothioamide. The reaction between these two compounds produces 2-(2-cyclohexylidenehydrazinyl)-5-chloro-trifluoromethyl-phenylamine. This intermediate compound is then reacted with acetic anhydride to produce this compound, which is the final product.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[2-(2-cyclohexylidenehydrazinyl)-4-oxo-1,3-thiazol-5-yl]acetamide has been studied for its potential applications in various fields of scientific research. One of the major areas of research is in the field of medicinal chemistry. This compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and infectious diseases. This compound has also been studied for its potential use as an antifungal agent.